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Compound of Interest

Compound Name:
3-(3-Chloro-4-

methylphenyl)phenol

CAS No.: 1261943-09-2

Cat. No.: B6370197

Get Quote

This guide outlines the proper disposal procedures for 3-(3-Chloro-4-methylphenyl)phenol, a
halogenated biaryl phenol used primarily as a research intermediate in organic synthesis (e.g.,

Suzuki-Miyaura coupling).[1]

Critical Safety Notice: As a halogenated phenolic compound, this substance poses specific

environmental and contact hazards. It must never be disposed of down the drain.[2][3] The

presence of the chlorine atom and the biaryl structure mandates high-temperature incineration

to prevent the formation of persistent organic pollutants (POPs).

Chemical Identification & Hazard Profile
Before initiating disposal, verify the material identity.[4] This compound is a substituted biaryl,

distinct from simple cresols.
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Property Data

Chemical Name 3-(3-Chloro-4-methylphenyl)phenol

Chemical Class Halogenated Biaryl / Substituted Phenol

Physical State Solid (Crystalline powder) at room temperature

Solubility
Low in water; Soluble in DMSO, Methanol,

Acetone

Primary Hazards

Skin/Eye Irritant (Phenolic character)Aquatic

Toxicity (Halogenated aromatic)Persistent

(Biaryl structure resists degradation)

Waste Code (RCRA)

Not specifically listed (P/U list), but

characteristic of D002 (Corrosivity, if pH <2) or

Halogenated Organic Waste.

GHS Classification (Derived)
Signal Word: WARNING

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[6]

H410: Very toxic to aquatic life with long-lasting effects.[1][6]

Waste Segregation Strategy
Effective disposal starts with segregation. You must separate this compound from non-

halogenated solvents to avoid cross-contaminating bulk waste streams, which significantly

increases disposal costs.[4]

Decision Logic: Waste Stream Selection

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0392.pdf
https://www.fishersci.com/store/msds?partNumber=AC109485000&productDescription=4-CHLORO-3-METHYLPHENOL%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.bldpharm.com/products/615-62-3.html
https://www.fishersci.com/store/msds?partNumber=AC109485000&productDescription=4-CHLORO-3-METHYLPHENOL%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6370197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Material: 
3-(3-Chloro-4-methylphenyl)phenol

Physical State?

Solid Waste 
(Powder, Contaminated PPE)

Liquid Waste 
(Mother Liquor, Rinsate)

Segregate into: 
SOLID HAZARDOUS WASTE 

(Halogenated)
Solvent Type?

Halogenated Solvent 
(DCM, Chloroform)

Non-Halogenated Solvent 
(Methanol, Acetone)

HALOGENATED SOLVENT 
Waste Stream

HALOGENATED SOLVENT 
Waste Stream 

(Due to solute contamination)

 *CRITICAL: Solute makes stream Halogenated

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. Note that dissolving this compound in a non-

halogenated solvent (like acetone) converts the entire mixture into "Halogenated Waste" for

disposal purposes.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
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Applicability: Expired pure substance, contaminated weighing boats, gloves, and paper

towels.

Container: Wide-mouth HDPE (High-Density Polyethylene) jar or amber glass jar.

Labeling:

Affix a hazardous waste tag.[7]

Constituents: "3-(3-Chloro-4-methylphenyl)phenol" (95-100%).[1]

Hazard Checkbox: Toxic, Irritant, Environmental Hazard.

Procedure:

Transfer solids directly into the container.

Do not mix with incompatible oxidizers (e.g., strong nitrates) to prevent exothermic

reactions.

Seal tightly.[5][7] Double-bag the container in a clear polyethylene bag if the exterior is

potentially contaminated.[1]

Protocol B: Liquid Waste (Solutions & Rinsate)
Applicability: Reaction mixtures, HPLC effluents, or cleaning rinsates containing the

compound.

Container: Safety can or glass bottle (if volume < 5L). Do not use metal cans if the solution is

acidic.

Labeling:

Constituents: List the solvent (e.g., "Methanol 99%") AND the solute ("3-(3-Chloro-4-
methylphenyl)phenol <1%").

Classification:"Halogenated Organic Solvent Waste".[8]

Procedure:
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Even if the solvent is non-halogenated (e.g., Ethanol), the presence of the chloro-phenol

classifies the entire mixture as halogenated waste.

Fill container to 90% capacity (leave headspace for expansion).

Store in a secondary containment tray until pickup.

Protocol C: Empty Containers
Definition: Containers that held the pure substance.

Procedure:

Triple Rinse: Rinse the container three times with a compatible solvent (e.g., Acetone or

Methanol).

Collect Rinsate: Pour all three rinses into the Liquid Halogenated Waste container

(Protocol B).

Deface Label: Cross out the original chemical name.

Disposal: Dry the container and dispose of it as regular glass/plastic trash (unless local

regulations require "P-listed" handling, though this compound is typically not P-listed).

Emergency Spill Response
In the event of a spill, rapid containment is necessary to prevent the powder from becoming

airborne or entering drains.

1. Assess Volume & Risk 
(Isolate Area)

2. Don PPE 
(Nitrile Gloves, Lab Coat, 

Safety Goggles, N95 Mask)

3. Containment 
(Cover with spill pad/damp paper)

4. Cleanup 
(Scoop solids; Wipe with solvent)

5. Disposal 
(Place all debris in 
Hazardous Waste)

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow.

Specific Cleanup Steps:
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Solid Spill: Do not dry sweep if dust is generated. Cover with a damp paper towel

(dampened with water or ethanol) to suppress dust, then scoop into a waste jar.

Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads. Do not use combustible

materials (like sawdust) if the solvent is flammable.

Decontamination: Wipe the surface with an ethanol-soaked tissue.[1] Dispose of the tissue

as solid hazardous waste.

Regulatory Compliance & Scientific Rationale
Why Incineration?
Halogenated aromatics (containing Cl, Br, F) have strong Carbon-Halogen bonds that are

resistant to bacterial degradation in standard wastewater treatment plants.[1]

Mechanism: If released into water, these compounds can bioaccumulate in aquatic lipid

tissues.

Solution: High-temperature incineration (>1100°C) with flue gas scrubbing is required to

break the C-Cl bond and neutralize the resulting HCl gas.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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